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Compound of Interest

Calcium 2-hydroxypropanoate
Compound Name:
pentahydrate

Cat. No. B15598811

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of calcium
lactate pentahydrate (CeHi10CaOes-5H20). The information is curated for professionals in
research, scientific, and pharmaceutical development fields, with a focus on quantitative data,
experimental methodologies, and logical visualizations to support advanced applications.

General and Physicochemical Properties

Calcium lactate pentahydrate is a white, crystalline salt consisting of two lactate anions for
each calcium cation, complexed with five molecules of water.[1] It is odorless and may present
as a granular powder.[2][3] This compound is a common food additive (E327) and is widely
used in the pharmaceutical industry as a bioavailable calcium source for treating calcium
deficiencies.[1][2][4]

Table 1: General Properties of Calcium Lactate Pentahydrate
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Property Value Citations
Calcium bis(2-

IUPAC Name hydroxypropanoate) [1][5]
pentahydrate

Molecular Formula CeH10Ca0s:5H20 [3161[7]

Molecular Weight 308.29 g/mol [21[51[7]

CAS Number 5743-47-5 [21[3][7]
White to almost white,

Appearance crystalline or granular powder. [8][9]
[8][°]

Odor Almost odorless [6]

Density 1.494 g/cm3 [1]

Bulk Density 300 - 500 kg/m 3 [9][10]

Solubility Profile

Calcium lactate pentahydrate is known for its good solubility in water, which enhances its

bioavailability compared to other calcium salts like calcium citrate.[1][2] Its solubility is

temperature-dependent.

Table 2: Solubility of Calcium Lactate
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Solubility ( g/100

Solvent Temperature (°C) Citations
mL)
4.8 (anhydrous L-

Water 10 [1]
lactate)
5.8 (anhydrous L-

Water 20 [1]
lactate)
6.7 (anhydrous L-

Water 25 [1]
lactate)

Water 25 7.9 (as pentahydrate) [2]
9.0 (trihydrate and

Water 25 [8]
pentahydrate)
8.5 (anhydrous L-

Water 30 [1]
lactate)

Boiling Water Freely Soluble [6][8]

Ethanol (96%)

Very slightly soluble /
Insoluble

[1](8]

Methanol

Very soluble

[1]

Thermal and Stability Characteristics

Calcium lactate pentahydrate is somewhat efflorescent, losing its water of hydration in a dry

atmosphere or upon heating.[1][3] The dehydration process converts the crystalline

pentahydrate form into an amorphous anhydrous state.[11][12]

Table 3: Thermal Properties of Calcium Lactate Pentahydrate
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Property Value Notes Citations
Melting Point ~120 °C Becomes anhydrous. [11[3]
Melting Point
240 °C [1]19]
(Anhydrous)
Loses water in a dry
) atmosphere.[1] The
Dehydration ] ]
35-135°C process is reversible [1]
Temperature
at 25°C and 75%
relative humidity.[1]
Ignition Temperature 610 °C [O1[13]
Corresponds to the
Loss on Drying 22.0-27.0% loss of five water [3][6]

molecules.

Aqueous Solution Properties

Aqueous solutions of calcium lactate are nearly neutral to slightly alkaline.[1] The lactate ion,

being the conjugate base of a weak acid (lactic acid), undergoes slight hydrolysis, which can

result in a pH slightly above 7.[1]

Table 4: pH of Aqueous Calcium Lactate Solutions

Concentration Temperature (°C) pH Range Citations

5% (W/v) 6.0-8.0 [2][6]

50 g/L (5%) 20 ~7.0 [9][13]

71 g/L (7.1%) 6.0 - 8.0 [9]

10% (w/v) 6.0-8.0 [2]

20% (VIv) 6.0 - 8.0 [14]
Experimental Protocols
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Detailed methodologies are crucial for the accurate characterization of calcium lactate
pentahydrate's physical properties.

This protocol is designed to study the thermal decomposition and dehydration behavior of
calcium lactate pentahydrate.

o Objective: To determine the temperature and kinetics of water loss and subsequent
decomposition.

 Instrumentation: A thermogravimetric analyzer (TGA) coupled with a differential scanning
calorimeter (DSC). Evolved gases can be analyzed using coupled FTIR or Mass
Spectrometry (MS).[15]

o Sample Preparation: Accurately weigh approximately 5-10 mg of calcium lactate
pentahydrate into an aluminum or ceramic pan.

o Experimental Conditions:

o Heating Rate: A controlled heating rate, typically between 5 to 20 °C/min, is applied.
Studies have utilized rates of 10 °C/min.[15][16]

o Temperature Range: Heat the sample from ambient temperature (e.g., 25 °C) up to 800-
1000 °C to observe all thermal events.[15][16]

o Atmosphere: Conduct the analysis under an inert nitrogen atmosphere (flow rate ~50
mL/min) to prevent oxidative decomposition.[15][16]

o Data Analysis:

o TGA Curve: The TGA curve plots mass loss (%) against temperature. The first major
weight loss corresponds to the dehydration of the five water molecules.[11] Subsequent
weight loss steps relate to the decomposition of the anhydrous salt into calcium carbonate
and finally calcium oxide.[11]

o DSC Curve: The DSC curve plots heat flow against temperature. An endothermic peak
around 95-120 °C indicates the energy required for dehydration.[1][17]
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o Kinetics: Analyze the dehydration and decomposition kinetics using models such as the
Hancock-Sharp, Flynn—-Wall-Ozawa (FWO), or Kissinger—Akahira—Sunose (KAS)
equations.[12][15]

This protocol is used to identify the crystalline form of calcium lactate and differentiate between
its enantiomeric variants.

o Objective: To confirm the crystalline structure of the pentahydrate form and distinguish
between L-lactate and DL-lactate (racemic) forms.[18]

 Instrumentation: A powder X-ray diffractometer with a Cu Ka radiation source.

o Sample Preparation: Gently grind the calcium lactate pentahydrate crystals into a fine
powder using a mortar and pestle. Pack the powder into a sample holder.

e Experimental Conditions:
o Scan Range (20): Scan over a 20 range of 5° to 50°.

o Step Size and Scan Speed: Use a step size of 0.02° and a suitable scan speed to obtain a
high-resolution diffraction pattern.

o Data Analysis:

o Compare the resulting diffractogram with reference patterns from crystallographic
databases (e.g., PDF card number 00-029-1596 for calcium lactate pentahydrate).[19]

o The diffraction patterns for calcium L-lactate pentahydrate and calcium DL-lactate
pentahydrate are distinct, allowing for their differentiation.[18][19] The PXRD results
confirm that the pentahydrate form is crystalline, while the anhydrous form is typically
amorphous.[11][12]

Visualizations: Workflows and Logical Relationships

Diagrams created using Graphviz DOT language illustrate key processes and relationships
involving calcium lactate pentahydrate.
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Caption: Workflow of the reversible dehydration and hydration of calcium lactate.
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Caption: Simplified flowchart for the production of calcium lactate.
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Caption: Relationship between different forms of calcium lactate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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